6-Fluorobenzothiophen-7-ol
Description
6-Fluorobenzothiophen-7-ol is a fluorinated benzothiophene derivative featuring a hydroxyl group at the 7-position and a fluorine atom at the 6-position. Benzothiophenes are heterocyclic aromatic compounds with a sulfur atom in the ring, and fluorinated derivatives are of significant interest in medicinal chemistry and materials science due to the electronic and steric effects imparted by fluorine substitution.
Properties
Molecular Formula |
C8H5FOS |
|---|---|
Molecular Weight |
168.19 g/mol |
IUPAC Name |
6-fluoro-1-benzothiophen-7-ol |
InChI |
InChI=1S/C8H5FOS/c9-6-2-1-5-3-4-11-8(5)7(6)10/h1-4,10H |
InChI Key |
WSEBSSGUQBJLLB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C2=C1C=CS2)O)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
However, insights can be drawn from studies on fluorinated aromatic systems and bicyclic compounds:
Fluorinated Aromatic Systems
Fluorine substitution in aromatic rings is known to alter electronic properties (e.g., electron-withdrawing effects) and steric profiles. For example:
- 7-(1-Acetoxymethylidene)benzonorbornadiene () undergoes hydrolysis to form formyl and hydroxymethyl derivatives.
- Polyfluorinated substances (e.g., 8:2 FTOH in ) demonstrate environmental persistence and degradation pathways. Fluorine’s role in enhancing chemical stability may parallel its effects in aromatic systems like benzothiophenes, though direct comparisons are speculative .
Substituent Position and Reactivity
The position of substituents critically impacts reactivity:
- In 7-substituted benzonorbornadienes (), the 7-position’s steric environment dictates isomer ratios during hydrolysis. For 6-Fluorobenzothiophen-7-ol, the proximity of fluorine and hydroxyl groups could similarly affect acidity, solubility, or electrophilic substitution patterns .
- Fluorine’s ortho/para-directing effects in aromatic substitution might contrast with hydroxyl’s meta-directing behavior, creating unique regioselectivity in reactions.
Stability and Functionalization
- 7-Hydroxymethylbenzonorbornadienes (derived from ) are stabilized via hydrogen bonding. The hydroxyl group in 6-Fluorobenzothiophen-7-ol could enable similar stabilization or serve as a site for further derivatization (e.g., etherification or esterification) .
Data Tables
Table 1: Comparison of Substituent Effects in Aromatic Systems
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
